Cas no 1245808-02-9 (3-[7-(propan-2-yl)-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]propanoic acid)
1245808-02-9 structure
Product Name:3-[7-(propan-2-yl)-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]propanoic acid
CAS No:1245808-02-9
MF:C11H14N4O2
MW:234.254461765289
MDL:MFCD15976346
CID:3160193
PubChem ID:50896623
Update Time:2025-09-25
3-[7-(propan-2-yl)-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(7-isopropyl[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)propanoic acid
- 3-[7-(propan-2-yl)-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]propanoic acid
- CS-0264251
- VZB80802
- 3-(7-Isopropyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)propanoicacid
- AKOS005169339
- 3-(7-Isopropyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)propanoic acid
- MFCD15976346
- EN300-92461
- 3-{7-ISOPROPYL-[1,2,4]TRIAZOLO[1,5-A]PYRIMIDIN-2-YL}PROPANOIC ACID
- 1245808-02-9
- 3-[7-(propan-2-yl)[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]propanoic acid
- 3-(7-propan-2-yl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)propanoic acid
- STL414803
-
- MDL: MFCD15976346
- Inchi: 1S/C11H14N4O2/c1-7(2)8-5-6-12-11-13-9(14-15(8)11)3-4-10(16)17/h5-7H,3-4H2,1-2H3,(H,16,17)
- InChI Key: OBZSBYUOHAWCEG-UHFFFAOYSA-N
- SMILES: OC(CCC1N=C2N=CC=C(C(C)C)N2N=1)=O
Computed Properties
- Exact Mass: 234.11167570Da
- Monoisotopic Mass: 234.11167570Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 285
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 80.4Ų
3-[7-(propan-2-yl)-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 209181-1g |
3-(7-Isopropyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)propanoic acid, 95% |
1245808-02-9 | 95% | 1g |
$835.00 | 2023-09-06 | |
| Enamine | EN300-92461-0.05g |
3-[7-(propan-2-yl)-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]propanoic acid |
1245808-02-9 | 95% | 0.05g |
$194.0 | 2023-09-01 | |
| Enamine | EN300-92461-0.1g |
3-[7-(propan-2-yl)-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]propanoic acid |
1245808-02-9 | 95% | 0.1g |
$289.0 | 2023-09-01 | |
| Enamine | EN300-92461-0.25g |
3-[7-(propan-2-yl)-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]propanoic acid |
1245808-02-9 | 95% | 0.25g |
$413.0 | 2023-09-01 | |
| Enamine | EN300-92461-0.5g |
3-[7-(propan-2-yl)-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]propanoic acid |
1245808-02-9 | 95% | 0.5g |
$650.0 | 2023-09-01 | |
| Enamine | EN300-92461-1.0g |
3-[7-(propan-2-yl)-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]propanoic acid |
1245808-02-9 | 95% | 1.0g |
$834.0 | 2023-02-11 | |
| Enamine | EN300-92461-2.5g |
3-[7-(propan-2-yl)-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]propanoic acid |
1245808-02-9 | 95% | 2.5g |
$1202.0 | 2023-09-01 | |
| Enamine | EN300-92461-5.0g |
3-[7-(propan-2-yl)-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]propanoic acid |
1245808-02-9 | 95% | 5.0g |
$1815.0 | 2023-02-11 | |
| Enamine | EN300-92461-10.0g |
3-[7-(propan-2-yl)-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]propanoic acid |
1245808-02-9 | 95% | 10.0g |
$2775.0 | 2023-02-11 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN21150-1G |
3-[7-(propan-2-yl)-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]propanoic acid |
1245808-02-9 | 95% | 1g |
¥ 3,141.00 | 2023-04-06 |
3-[7-(propan-2-yl)-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]propanoic acid Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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